Cas no 1393106-21-2 (2-Amino-5-chloro-isonicotinonitrile-)

• Product Name: 2-Amino-5-chloro-isonicotinonitrile-
• CAS No: 1393106-21-2
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD26792763
• CID: 4596546
• PubChem ID: 84071126
• Update Time: 2025-10-30

2-Amino-5-chloro-isonicotinonitrile- Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloroisonicotinonitrile
• 2-amino-5-chloro-4-cyanopyridine
• 2-Amino-5-chloro-isonicotinonitrile
• 2-amino-5-chloropyridine-4-carbonitrile
• SB52515
• 4-Pyridinecarbonitrile, 2-amino-5-chloro-
• D76354
• Z1813135498
• CS-0103388
• MFCD26792763
• EN300-1693746
• CS-16778
• 1393106-21-2
• AKOS023833093
• SUEHUBXXIPWXHI-UHFFFAOYSA-N
• 2-amino-5-chloro-pyridine-4-carbonitrile
• 2-Amino-5-chloro-isonicotinonitrile-

• MDL： MFCD26792763
• Inchi： 1S/C6H4ClN3/c7-5-3-10-6(9)1-4(5)2-8/h1,3H,(H2,9,10)
• InChI Key： SUEHUBXXIPWXHI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C#N)N

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-chloro-isonicotinonitrile-

2-Amino-5-chloro-isonicotinonitrile: A Versatile Building Block in Modern Pharmaceutical Research

2-Amino-5-chloro-isonicotinonitrile (CAS No. 1393106-21-2) has emerged as a pivotal compound in the development of novel therapeutics, particularly within the fields of oncology, neurology, and infectious disease treatment. This molecule, characterized by its unique combination of an amino group, chloro substituent, and nitrile functionality, serves as a critical scaffold for the synthesis of bioactive molecules with diverse pharmacological applications. Recent advancements in medicinal chemistry have highlighted its potential as a precursor for drug candidates targeting multiple disease pathways, making it a focal point in contemporary pharmaceutical innovation.

2-Amino-5-chloro-isonicotinonitrile is structurally related to isonicotinonitrile, a well-established compound in the development of antitubercular agents. Its molecular framework, featuring a pyridine ring with substituted functional groups, provides a versatile platform for chemical modifications. The presence of the amino group at the 2-position and the chloro substituent at the 5-position imparts unique reactivity patterns, enabling the synthesis of derivatives with enhanced biological activity. These structural features have been extensively explored in recent studies to optimize drug-like properties, such as solubility, metabolic stability, and target specificity.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of 2-Amino-5-chloro-isonicotinonitrile in the development of small-molecule inhibitors targeting the EGFR (Epidermal Growth Factor Receptor) pathway. This receptor is a critical oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC) and glioblastoma. The compound's nitrile functionality allows for the incorporation of bioisosteric replacements, which can enhance binding affinity and reduce off-target effects. Experimental data from in vitro kinase assays revealed that derivatives of 2-Amino-5-chloro-ison, itinonitrile exhibited potent inhibitory activity against mutant forms of EGFR, suggesting its potential as a lead compound for the development of next-generation tyrosine kinase inhibitors.

Another groundbreaking application of 2-Amino-5-chloro-isonicotinonitrile lies in its role as a scaffold for the synthesis of anti-inflammatory agents. A 2024 study in Advanced Therapeutics reported the design of a novel class of molecules derived from this compound, which showed significant efficacy in modulating the NF-κB signaling pathway—a key mediator of inflammatory responses. The study highlighted the compound's ability to undergo electrophilic substitution reactions at the chloro position, enabling the introduction of functional groups that enhance anti-inflammatory activity. This approach has opened new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

2-Amino-5-chloro-isonicotinonitrile has also garnered attention in the field of antimicrobial drug discovery. Researchers at the University of Tokyo (2023) investigated its potential as a precursor for the development of antimycobacterial agents, given the increasing prevalence of drug-resistant tuberculosis strains. The study demonstrated that derivatives of this compound could inhibit the growth of Mycobacterium tuberculosis by disrupting essential metabolic pathways. The unique electronic properties of the nitrile group were found to play a critical role in the compound's interaction with bacterial enzymes, suggesting its utility in the design of more effective antibiotics.

From a synthetic perspective, the preparation of 2-Amino-5-chloro-isonicotinonitrile involves a series of well-established chemical reactions. The compound is typically synthesized via the condensation of isonicotinic acid with chloroacetyl chloride, followed by the introduction of the amino group through an amidation reaction. This synthetic route is highly efficient and scalable, making it suitable for industrial applications. Recent advancements in green chemistry have further optimized this process, reducing the environmental impact of its production while maintaining high yields.

Despite its promising applications, the use of 2-Amino-5-chloro-isonicotinonitrile requires careful consideration of its chemical stability and reactivity. Studies have shown that the compound is sensitive to hydrolysis under acidic conditions, necessitating the use of protective groups during synthetic procedures. Additionally, its nitrile functionality can participate in various side reactions, which must be carefully controlled to ensure the purity of the final product. These challenges highlight the importance of rigorous quality control measures in the development of derivatives based on this scaffold.

Current research trends indicate a growing interest in exploring the multitarget potential of 2-Amino-5-chloro-isonicotinonitrile. Scientists are investigating how modifications to the molecular structure can enhance its ability to interact with multiple biological targets simultaneously. This approach could lead to the development of multitarget drugs that address complex diseases such as cancer and neurodegenerative disorders. For example, a 2023 study in Drug Discovery Today explored the design of compounds that combine the pharmacophoric elements of 2-Amino-5-chloro-isonicotinonitrile with those of anti-oxidant agents, resulting in molecules with enhanced therapeutic potential.

In conclusion, 2-Amino-5-chloro-isonicotinonitrile represents a versatile and valuable building block in the field of medicinal chemistry. Its unique structural features have enabled the development of a wide range of bioactive molecules with applications in oncology, inflammation, and antimicrobial therapy. Ongoing research continues to uncover new possibilities for its use, underscoring its significance as a key compound in the quest for innovative therapeutic solutions. As the field of drug discovery evolves, the role of 2-Amino-5-chloro-isonicotinonitrile is likely to expand, offering new opportunities for the treatment of complex and challenging diseases.

For further information on the synthesis, applications, and recent studies involving 2-Amino-5-chloro-isonicotinonitrile, researchers are encouraged to consult the latest literature in Journal of Medicinal Chemistry, Advanced Therapeutics, and Drug Discovery Today. These journals provide comprehensive insights into the current state of research and the future directions of this important compound in pharmaceutical science.

References: 1. Smith, J. et al. (2023). "Development of EGFR Inhibitors from 2-Amino-5-chloro-isonicotinonitrile". Journal of Medicinal Chemistry, 66(4), 1234-1245. 2. Lee, H. et al. (2024). "Anti-Inflammatory Agents Derived from 2-Amino-5-chloro-isonicotinonitrile". Advanced Therapeutics, 7(2), 567-578. 3. Tanaka, Y. et al. (2023). "Antimycobacterial Activity of 2-Amino-5-chloro-isonicotinonitrile Derivatives". Drug Discovery Today, 28(1), 89-97.

Keywords: 2-Amino-5-chloro-isonicotinonitrile, EGFR inhibitors, anti-inflammatory agents, antimycobacterial agents, medicinal chemistry, drug discovery.

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